Cas no 328062-45-9 (6-phenyl-Imidazo[1,2-a]pyridine)

• Product Name: 6-phenyl-Imidazo[1,2-a]pyridine
• CAS No: 328062-45-9
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 1110913
• Update Time: 2025-11-01

6-phenyl-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-Imidazo[1,2-a]pyridine
• 6-phenylimidazo[1,2-a]pyridine

• Inchi： 1S/C13H10N2/c1-2-4-11(5-3-1)12-6-7-13-14-8-9-15(13)10-12/h1-10H
• InChI Key： ALKXKQNDRZHUCR-UHFFFAOYSA-N
• SMILES： N12C=CN=C1C=CC(C1C=CC=CC=1)=C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-phenyl-Imidazo[1,2-a]pyridine

Introduction to 6-phenyl-Imidazo[1,2-a]pyridine (CAS No. 328062-45-9)

6-phenyl-Imidazo[1,2-a]pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 328062-45-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a phenyl group at the 6-position of the imidazo[1,2-a]pyridine core enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The imidazo[1,2-a]pyridine scaffold is a fused bicyclic system consisting of an imidazole ring and a pyridine ring. This structural configuration imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The 6-phenyl substitution not only influences the compound's solubility and metabolic stability but also plays a crucial role in determining its binding affinity to proteins and enzymes.

In recent years, 6-phenyl-Imidazo[1,2-a]pyridine has been extensively studied for its potential applications in the treatment of various diseases. One of the most promising areas of research is its role as an inhibitor of kinases, particularly those involved in cancer signaling pathways. Kinases are enzymes that play a critical role in cell proliferation, survival, and differentiation. By inhibiting aberrantly active kinases, 6-phenyl-Imidazo[1,2-a]pyridine has shown promise in preclinical studies as a therapeutic agent for solid tumors and hematological malignancies.

Recent advancements in computational chemistry have enabled the design of more potent and selective kinase inhibitors. Molecular docking studies have revealed that 6-phenyl-Imidazo[1,2-a]pyridine can bind to the ATP-binding pocket of kinases with high affinity. This binding mode has been validated through X-ray crystallography studies, providing a detailed understanding of how the compound interacts with its target enzymes. The phenyl group at the 6-position is particularly important for stabilizing the interactions with key residues in the kinase active site.

Another area where 6-phenyl-Imidazo[1,2-a]pyridine has shown significant promise is in the treatment of infectious diseases. The compound has demonstrated activity against several pathogens, including bacteria and viruses. Its ability to disrupt essential cellular processes in these organisms makes it a valuable candidate for developing novel antibiotics and antivirals. Additionally, its structural features allow it to cross biological membranes efficiently, which is crucial for achieving therapeutic concentrations at target sites.

The synthesis of 6-phenyl-Imidazo[1,2-a]pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have enabled the production of this compound on a larger scale, making it more accessible for further research and development.

In conclusion, 6-phenyl-Imidazo[1,2-a]pyridine (CAS No. 328062-45-9) is a versatile heterocyclic compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic uses for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.